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benzyl 2-oxoacetate synthetic precursor

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Benzyl 2-oxoacetate

CAS No.: 52709-42-9

Cat. No.: S1910668

Basic Chemical Data

The table below summarizes the core identifier and property information for benzyl 2-oxoacetate from

chemical supplier catalogs.

Property Type Information

CAS Number 52709-42-9 [1] [2] [3]

Molecular Formula CoHsOs [1] [2] [3]

Molecular Weight 164.16 g/mol [1] [2] [3]

SMILES 0=C(0CC1=CC=CC=C1)C=0[2] [3]

Synonyms Benzyl glyoxylate [4], Benzyl 2-oxoacetate [3]

Purity >98% [3] (Other sources list the compound without a specified purity [1] [2])
Storage Inert atmosphere, 2-8°C [2]

Safety and Handling Information
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Suppliers classify this compound with specific hazard and precautionary statements to guide safe handling

[2].

Category Information

GHS Signal Warning [2]

Word

Hazard H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious
Statements eye irritation), H335 (May cause respiratory irritation) [2]

(GHS)

Precautionary P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P305+P351+P338 (IF IN
Statements EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing) [2]

Information Context and Limitations

The search results primarily list benzyl 2-oxoacetate in chemical catalogs as a building block, but lack
detailed protocols or specific examples of its use in synthesizing complex molecules [1] [2] [3]. One relevant
study was found on the microbial production of benzyl acetate [5], which illustrates a related metabolic

engineering context.
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The diagram above shows how benzyl 2-oxoacetate's related compound, benzyl acetate, can be synthesized
from glucose in engineered E. coli. This demonstrates the application of specialized enzymes like carboxylic

acid reductase (CAR) and alcohol acetyltransferase (ATF1) for precise biochemical synthesis [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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